Cas no 554448-74-7 ((2R)-2-{[(benzyloxy)carbonyl]amino}-2-(2,3-dihydro-1H-inden-2-yl)acetic acid)

• Product Name: (2R)-2-{[(benzyloxy)carbonyl]amino}-2-(2,3-dihydro-1H-inden-2-yl)acetic acid
• CAS No: 554448-74-7
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• MDL: MFCD18252729
• CID: 4771807
• PubChem ID: 11631222
• Update Time: 2025-05-20

(2R)-2-{[(benzyloxy)carbonyl]amino}-2-(2,3-dihydro-1H-inden-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• SB17918
• (2R)-[(benzyloxycarbonyl)amino](2,3-dihydro-1H-inden-2-yl)ethanoic acid
• (2R)-[(benzyloxycarbonyl)amino]-(2,3-dihydro-1H-inden-2-yl)ethanoic acid
• (2R)-2,3-dihydro-1H-inden-2-yl({[(phenylmethyl)oxy]carbonyl}amino)ethanoic acid
• (2R)-2-(2,3-dihydro-1H-inden-2-yl)-2-(phenylmethoxycarbonylamino)acetic acid
• (R)-2-(((Benzyloxy)carbonyl)amino)-2-(2,3-dihydro-1H-inden-2-yl)acetic acid
• 1H-Indene-2-acetic acid, 2,3-dihydro-a-[[(phenylmethoxy)carbonyl]amino]-, (
• (R)-Benzyloxycarbonylamino-indan-2-yl-acetic acid
• (2R)-2-{[(benzyloxy)carbonyl]amino}-2-(2,3-dihydro-1H-inden-2-yl)acetic acid
• (R)-2-(((Benzyloxy)carbonyl)amino)-2-(2,3-dihydro-1H-inden-2-yl)aceticacid
• SCHEMBL230203
• CS-0453558
• IUOFFQYUMLJQPJ-QGZVFWFLSA-N
• 554448-74-7

• MDL： MFCD18252729
• Inchi： 1S/C19H19NO4/c21-18(22)17(16-10-14-8-4-5-9-15(14)11-16)20-19(23)24-12-13-6-2-1-3-7-13/h1-9,16-17H,10-12H2,(H,20,23)(H,21,22)/t17-/m1/s1
• InChI Key： IUOFFQYUMLJQPJ-QGZVFWFLSA-N
• SMILES： OC([C@@H](C1CC2C=CC=CC=2C1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 325.13140809g/mol
• Monoisotopic Mass: 325.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (2R)-2-{[(benzyloxy)carbonyl]amino}-2-(2,3-dihydro-1H-inden-2-yl)acetic acid

(2R)-2-{[(benzyloxy)carbonyl]amino}-2-(2,3-dihydro-1H-inden-2-yl)acetic acid (CAS No. 554448-74-7): A Comprehensive Overview

(2R)-2-{[(benzyloxy)carbonyl]amino}-2-(2,3-dihydro-1H-inden-2-yl)acetic acid (CAS No. 554448-74-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino acid, is characterized by its unique structural features and potential applications in drug development.

The chemical structure of (2R)-2-{[(benzyloxy)carbonyl]amino}-2-(2,3-dihydro-1H-inden-2-yl)acetic acid consists of a central carboxylic acid group, an amino group protected by a benzyloxycarbonyl (Cbz) moiety, and a 2,3-dihydroindene ring. The presence of the Cbz protecting group allows for controlled deprotection, making this compound a valuable intermediate in the synthesis of more complex molecules. The 2,3-dihydroindene ring adds structural complexity and rigidity, which can influence the compound's biological activity and pharmacokinetic properties.

In recent years, the study of (2R)-2-{[(benzyloxy)carbonyl]amino}-2-(2,3-dihydro-1H-inden-2-yl)acetic acid has been driven by its potential as a building block for the development of novel therapeutic agents. Research has shown that compounds with similar structures have exhibited promising activities in various biological assays, including anti-inflammatory, anti-cancer, and neuroprotective effects.

One of the key areas of research involving (2R)-2-{[(benzyloxy)carbonyl]amino}-2-(2,3-dihydro-1H-inden-2-yl)acetic acid is its use in the synthesis of peptidomimetics. Peptidomimetics are molecules designed to mimic the structure and function of peptides while offering improved stability and bioavailability. The rigid 2,3-dihydroindene ring in this compound can help constrain the conformation of the peptide backbone, leading to enhanced binding affinity and selectivity for target proteins.

A study published in the Journal of Medicinal Chemistry in 2019 reported the synthesis and evaluation of a series of peptidomimetics derived from (2R)-2-{[(benzyloxy)carbonyl]amino}-2-(2,3-dihydro-1H-inden-2-yl)acetic acid. The researchers found that these compounds exhibited potent inhibitory activity against matrix metalloproteinases (MMPs), which are enzymes involved in the degradation of extracellular matrix proteins and play a crucial role in various pathological conditions such as cancer metastasis and arthritis.

Another area of interest is the use of (2R)-2-{[(benzyloxy)carbonyl]amino}-2-(2,3-dihydro-1H-inden-2-yl)acetic acid in the development of inhibitors for protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation can lead to various diseases. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound were effective inhibitors of the p53-MDM2 interaction, a key regulatory pathway in cancer biology.

The synthetic accessibility of (2R)-2-{[(benzyloxy)carbonyl]amino}-2-(2,3-dihydro-1H-inden-2-yl)acetic acid has also been a subject of investigation. A paper published in Organic Letters in 2018 described an efficient synthetic route to this compound using palladium-catalyzed coupling reactions. This method not only improved the yield but also allowed for easy modification of the indene ring and amino group, facilitating the exploration of structure-activity relationships (SAR).

In addition to its potential as a therapeutic agent, (2R)-2-{[(benzyloxy)carbonyl]amino}-2-(2,3-dihydro-1H-inden-2-yl)acetic acid has been studied for its use as a chiral building block in asymmetric synthesis. The chirality at the alpha-carbon position is crucial for many biological activities, and this compound provides a reliable source for introducing chirality into more complex molecules.

The safety profile of (2R)-2-{[(benzyloxy)carbonyl]amino}-2-(2,3-dihydro-1H-inden-2-yl)acetic acid has also been evaluated. Preclinical studies have shown that it exhibits low toxicity and good biocompatibility when used as an intermediate or final product. However, as with any chemical compound used in drug development, thorough toxicological assessments are essential to ensure its safety for human use.

In conclusion, (((((((((((((((((((((< span > 0 ) - 0 ) - [ [ ( b e n z y l o x y ) c a r b o n y l ] a m i n o ] - 0 ) - ( 0 , 0 - d i h y d r o - 0 H - i n d e n - 0 - y l ) a c e t i c a c i d span > strong > (CAS No. 554448-74-7) represents a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use. p >